Cas no 577-56-0 (2-Acetylbenzoic acid)

2-Acetylbenzoic acid (CAS 577-56-0) is an organic compound featuring both acetyl and carboxylic acid functional groups on a benzene ring. This versatile intermediate is widely used in pharmaceutical and fine chemical synthesis, particularly in the production of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its bifunctional structure allows for selective reactivity, enabling applications in condensation, cyclization, and derivatization reactions. The compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic processes. With a well-defined melting point and stability under standard conditions, 2-acetylbenzoic acid is a reliable reagent for research and industrial applications requiring precise molecular modifications.
2-Acetylbenzoic acid structure
2-Acetylbenzoic acid structure
Product Name:2-Acetylbenzoic acid
CAS No:577-56-0
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00002475
CID:38442
PubChem ID:68474
Update Time:2025-10-29

2-Acetylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Acetylbenzoic acid
    • 3-Hydroxy-3-methylphthalide
    • Acetophenone-2-carboxylic acid~3-Hydroxy-3-methylphthalide
    • o-Acetylbenzoic Acid
    • 1-carboxy-2-methylcarbonylbenzene
    • 2'-Acetophenonecarboxylic Acid
    • Acetophenone-2-carboxylic acid
    • acetylbenzoic acid
    • Benzoic acid,2-acetyl
    • Acetophenone-2'-carboxylic acid
    • [ "" ]
    • Benzoic acid, 2-acetyl-
    • 2-Acetylbenzoicacid
    • 2-AcetYl-Benzoic Acid
    • Benzoic acid, acetyl-
    • QDAWXRKTSATEOP-UHFFFAOYSA-N
    • Methyl Phenyl Ketone-O-Carboxylic Acid
    • o-acetyl-benzoic acid
    • 2- acetylbenzoic acid
    • 2-acetyl benzoic acid
    • 2'-carboxyacetophenone
    • NSC-407680
    • EN300-25493
    • CS-0017379
    • AC-24657
    • SCHEMBL286653
    • SY010556
    • NS00033780
    • MFCD00002475
    • 577-56-0
    • DTXSID00206404
    • AI3-22133
    • FT-0610972
    • 2-Acetylbenzoic acid, 99%
    • FS-2418
    • A8221
    • Q-101990
    • EINECS 209-413-2
    • Z57158791
    • CHEMBL3629240
    • AKOS000266853
    • A1075
    • CK2176
    • 2-(1'-oxoethyl)benzoic acid
    • BDBM50129079
    • NSC 407680
    • NSC407680
    • STK397360
    • 2-acetylbenzoate
    • DTXCID60128895
    • FA05086
    • 209-413-2
    • HY-N1717
    • MDL: MFCD00002475
    • Inchi: 1S/C9H8O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key: QDAWXRKTSATEOP-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=CC=1C(=O)O
    • BRN: 1210557

Computed Properties

  • Exact Mass: 164.04700
  • Monoisotopic Mass: 164.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2132 (rough estimate)
  • Melting Point: 115-117 °C (lit.)
  • Boiling Point: 251.61°C (rough estimate)
  • Flash Point: 174.448°C
  • Refractive Index: 1.5380 (estimate)
  • Water Partition Coefficient: Soluble in Dichloromethane and Ethyl Acetate. Slightly soluble in water.
  • PSA: 54.37000
  • LogP: 1.58740
  • Solubility: Soluble in ethanol and hot water, slightly soluble in water
  • FEMA: 3249

2-Acetylbenzoic acid Security Information

2-Acetylbenzoic acid Customs Data

  • HS CODE:29183000
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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2-Acetylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:577-56-0)2-Acetylbenzoic acid
Order Number:A8221
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:15
Price ($):427.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:577-56-0)2-Acetylbenzoic Acid, ≥ 97.0%
Order Number:LE14652;LE2468694
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

2-Acetylbenzoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:577-56-0)2-Acetylbenzoic acid
A8221
Purity:99%
Quantity:500g
Price ($):427.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:577-56-0)2-Acetylbenzoic Acid, ≥ 97.0%
LE14652;LE2468694
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email